Methyl 4-[(Z)-[11-(4-methylsulfanylphenyl)-13-oxo-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-14-ylidene]methyl]benzoate
Methyl 4-[(Z)-[11-(4-methylsulfanylphenyl)-13-oxo-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-14-ylidene]methyl]benzoate
Brand Name:
Vulcanchem
CAS No.:
667869-62-7
VCID:
VC0480843
InChI:
InChI=1S/C30H24N2O3S2/c1-35-29(34)21-9-7-18(8-10-21)17-25-28(33)32-27(20-11-14-22(36-2)15-12-20)24-16-13-19-5-3-4-6-23(19)26(24)31-30(32)37-25/h3-12,14-15,17,27H,13,16H2,1-2H3/b25-17-
SMILES:
COC(=O)C1=CC=C(C=C1)C=C2C(=O)N3C(C4=C(C5=CC=CC=C5CC4)N=C3S2)C6=CC=C(C=C6)SC
Molecular Formula:
C30H24N2O3S2
Molecular Weight:
524.7g/mol
Methyl 4-[(Z)-[11-(4-methylsulfanylphenyl)-13-oxo-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-14-ylidene]methyl]benzoate
CAS No.: 667869-62-7
Main Products
VCID: VC0480843
Molecular Formula: C30H24N2O3S2
Molecular Weight: 524.7g/mol
![Methyl 4-[(Z)-[11-(4-methylsulfanylphenyl)-13-oxo-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-14-ylidene]methyl]benzoate - 667869-62-7](/images/no_structure.jpg)
| CAS No. | 667869-62-7 |
|---|---|
| Product Name | Methyl 4-[(Z)-[11-(4-methylsulfanylphenyl)-13-oxo-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-14-ylidene]methyl]benzoate |
| Molecular Formula | C30H24N2O3S2 |
| Molecular Weight | 524.7g/mol |
| IUPAC Name | methyl 4-[(Z)-[11-(4-methylsulfanylphenyl)-13-oxo-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-14-ylidene]methyl]benzoate |
| Standard InChI | InChI=1S/C30H24N2O3S2/c1-35-29(34)21-9-7-18(8-10-21)17-25-28(33)32-27(20-11-14-22(36-2)15-12-20)24-16-13-19-5-3-4-6-23(19)26(24)31-30(32)37-25/h3-12,14-15,17,27H,13,16H2,1-2H3/b25-17- |
| Standard InChIKey | SYUIEKJHMFIMFR-UQQQWYQISA-N |
| Isomeric SMILES | COC(=O)C1=CC=C(C=C1)/C=C\2/C(=O)N3C(C4=C(C5=CC=CC=C5CC4)N=C3S2)C6=CC=C(C=C6)SC |
| SMILES | COC(=O)C1=CC=C(C=C1)C=C2C(=O)N3C(C4=C(C5=CC=CC=C5CC4)N=C3S2)C6=CC=C(C=C6)SC |
| Canonical SMILES | COC(=O)C1=CC=C(C=C1)C=C2C(=O)N3C(C4=C(C5=CC=CC=C5CC4)N=C3S2)C6=CC=C(C=C6)SC |
| PubChem Compound | 6138426 |
| Last Modified | Nov 11 2021 |
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